Cas no 60239-18-1 (DOTA)
DOTA structure
Product Name:DOTA
CAS No:60239-18-1
MF:C16H28N4O8
MW:404.415524482727
MDL:MFCD00068657
CID:506729
PubChem ID:87560717
Update Time:2025-04-19
DOTA Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraaceticacid
- Tetraxetan
- 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic-acid
- 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrakisacetic acid
- 1,4,7,10-TETRAAZACYCLODODECANE-N,N',N'',N'''-TETRAACETIC ACID
- 2-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetic acid
- DOTA
- 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid
- Dota acid
- 1,4,7,10-Dota
- 1HTE449DGZ
- MLS001333612
- NSC681107
- AK124371
- SMR000857276
- 1,4,7
- 2,2',2'',2'''(1,4,7,10Tetraazacyclododecane1,4,7,10tetryl)tetraacetic acid
- Q161515
- TETRAXETAN [USP MONOGRAPH]
- 2,2',2'',2'''-(1,4,7,10-TETRAAZACYCLODODECANE-1,4,7,10-TETRYL)TETRAACETIC ACID
- GLXC-02843
- BDBM88700
- NSC 681107
- TETRAXETAN [INN]
- DOT-A
- HMS2236N04
- SCHEMBL18018
- 60239-18-1
- BRD-K11099631-001-08-4
- 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid, >=97.0% (CHN)
- BCP13075
- Z2681893158
- EN300-6503719
- cid_121841
- NS00006315
- CHEBI:61028
- TETRAXETAN (USP-RS)
- D06092
- DOTA [MI]
- Epitope ID:146095
- BRD-K11099631-001-07-6
- SY057414
- NSC-681107
- 1,4,7,10Tetraazacyclododecane1,4,7,10tetraacetic acid
- CS-0046228
- Tetraxetan (USAN)
- AKOS015854210
- gadoterate-meglumine
- DTXSID60208984
- DTXCID10131475
- NCI60_028933
- T1875
- AC-31772
- GTPL5538
- 2-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododecan-1-yl]acetic acid
- TETRAXETAN [USP-RS]
- 1,4,7,10-TETRAAZACYCLODODECANE-N,N'N'',N'''-TETRAACETIC ACID
- 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid hydrate
- 1,4,7,10-Tetraazacyclododecane--N,N',N'',N'''-tetraacetic acid
- NCGC00246979-01
- MFCD00068657
- 1,4,7,10DOTA
- 2,2',2',2'''-(1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetryl)tetraacetic acid
- 2,2',2'',2'''-(1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayl)tetraacetic acid
- CuDOTA
- 2-[4,7,10-tris(2-hydroxy-2-oxoethyl)-1,4,7,10-tetrazacyclododec-1-yl]ethanoic acid
- F16414
- SBI-0654077.0001
- HMS3373H02
- Gadobutrol impurity 1
- TETRAXETAN (USP MONOGRAPH)
- AS-19566
- 1,4,7,10-tetraazacyclododecane- 1,4,7,10-tetraacetic acid
- tetraxetanum
- 1,4,7,10-tetrakis(carboxymethyl)-1,4,7,10-tetraazacyclododecane
- UNII-1HTE449DGZ
- 1,4,7,10-tetraazacyclododecane N,N',N',N''-tetraacetic acid
- J-650232
- 1,4,7,10-Tetraazacyclododecane-N,N',N'',N'''-tetraacetic acid, min. 98% DOTA
- 1,4,7,10TetraazacyclododecaneN,N',N'',N'''tetraacetic acid
- Tetraxetan [USAN:INN]
- CHEMBL1721515
- 1,4,7,10-tetraazacyclodecane-N,N',N'',N'''-tetraacetic acid
- TETRAXETAN [USAN]
-
- MDL： MFCD00068657
- Inchi： 1S/C16H28N4O8/c21-13(22)9-17-1-2-18(10-14(23)24)5-6-20(12-16(27)28)8-7-19(4-3-17)11-15(25)26/h1-12H2,(H,21,22)(H,23,24)(H,25,26)(H,27,28)
- InChI Key： WDLRUFUQRNWCPK-UHFFFAOYSA-N
- SMILES： OC(CN1CCN(CC(=O)O)CCN(CC(=O)O)CCN(CC(=O)O)CC1)=O
Computed Properties
- Exact Mass: 404.19100
- Monoisotopic Mass: 404.191
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -10.6
- Topological Polar Surface Area: 162
Experimental Properties
- Color/Form: Not determined
- Density: 1.321
- Melting Point: 267°C(lit.)
- Boiling Point: 701.6 °C at 760 mmHg
- Flash Point: 378.1 °C
- Refractive Index: 1.531
- PSA: 162.16000
- LogP: -2.70200
DOTA Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
- FLUKA BRAND F CODES：3-10-34
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Store at recommended temperature
DOTA Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
DOTA Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601305-1g |
DOTA |
60239-18-1 | 98% | 1g |
¥3843.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601305-250mg |
DOTA |
60239-18-1 | 98% | 250mg |
¥1098.0 | 2024-07-19 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | SD4353-1g |
DOTA |
60239-18-1 | ≥97% | 1g |
￥860元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | SD4353-5g |
DOTA |
60239-18-1 | ≥97% | 5g |
￥3200元 | 2023-09-15 | |
| Chemenu | CM186481-1kg |
Tetraxetan |
60239-18-1 | 95+% | 1kg |
$1498 | 2022-06-10 | |
| Chemenu | CM186481-5g |
Tetraxetan |
60239-18-1 | 95+% | 5g |
$92 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T18260-250mg |
Tetraxetan |
60239-18-1 | 95% | 250mg |
¥30.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T18260-10g |
Tetraxetan |
60239-18-1 | 95% | 10g |
¥240.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T18260-5g |
Tetraxetan |
60239-18-1 | 95% | 5g |
¥130.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T18260-1g |
Tetraxetan |
60239-18-1 | 95% | 1g |
¥41.0 | 2024-07-18 |
DOTA Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:60239-18-1)Tetraxetan
Order Number:LE18090
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
Price ($):discuss personally
Email:18501500038@163.com
DOTA Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:60239-18-1)Tetraxetan
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry